Cas no 1396798-82-5 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 1396798-82-5
• MF: C₁₇H₁₈FNO₅S
• MW: 367.391927242279
• CID: 6176028
• PubChem ID: 71781919
• Update Time: 2025-06-30

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide
• F5857-3214
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-4-fluoro-2-methylbenzenesulfonamide
• 1396798-82-5
• VU0525132-1
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-4-fluoro-2-methylbenzene-1-sulfonamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-4-fluoro-2-methylbenzenesulfonamide
• AKOS024523973

• Inchi： 1S/C17H18FNO5S/c1-11-7-13(18)4-6-16(11)25(21,22)19-9-17(2,20)12-3-5-14-15(8-12)24-10-23-14/h3-8,19-20H,9-10H2,1-2H3
• InChI Key： CVDJNYGGPKBZLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC(C)(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 367.08897201g/mol
• Monoisotopic Mass: 367.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.2Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1396798-82-5)

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1396798-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure, combining a benzodioxole moiety with a fluorinated benzene sulfonamide group. Its complex architecture makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1396798-82-5 serves as a critical identifier for researchers seeking precise chemical data. With the growing demand for sulfonamide-based therapeutics, this molecule is often explored for its potential applications in anti-inflammatory and central nervous system (CNS) drug development. Recent studies highlight its relevance in addressing neurodegenerative disorders, a hot topic in modern medicine due to the rising prevalence of conditions like Alzheimer's and Parkinson's diseases.

One of the most searched questions in scientific forums is: "What are the biological activities of benzodioxole derivatives?" This compound's benzodioxole component is known for its pharmacokinetic properties, such as enhanced blood-brain barrier penetration, making it valuable for CNS-targeted therapies. Additionally, the fluoro and methyl substituents on the benzene ring contribute to its metabolic stability, a key consideration in drug design.

From a synthetic chemistry perspective, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide exemplifies the trend toward structure-activity relationship (SAR) optimization. Researchers frequently investigate how minor modifications to its scaffold can improve efficacy or reduce off-target effects. This aligns with the broader industry focus on precision medicine and personalized therapeutics, which dominate current biomedical discussions.

Another trending topic is the role of sulfonamides in combating antibiotic resistance. While this compound is not an antibiotic, its mechanism as a sulfonamide-based inhibitor sparks curiosity about alternative applications. Its potential to modulate enzyme pathways without inducing resistance could inspire novel therapeutic strategies, addressing a global health concern.

In analytical chemistry, CAS No. 1396798-82-5 is often referenced in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) studies due to its distinct UV absorption and fragmentation patterns. Laboratories prioritizing quality control and impurity profiling frequently utilize this compound as a reference standard, underscoring its importance in pharmaceutical manufacturing.

Environmental scientists also explore the biodegradation pathways of such complex molecules, given increasing regulatory scrutiny on persistent organic pollutants (POPs). While this sulfonamide derivative is not classified as hazardous, understanding its environmental fate supports sustainable drug development practices—a priority for green chemistry advocates.

In summary, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-4-fluoro-2-methylbenzene-1-sulfonamide represents a multifaceted research tool bridging medicinal chemistry, drug metabolism, and analytical science. Its structural features and potential applications align with contemporary scientific inquiries, making it a compound of enduring relevance in both academic and industrial settings.